Cas no 1782036-30-9 (1-2-(3-methyloxetan-3-yl)ethylpiperazine)

• Product Name: 1-2-(3-methyloxetan-3-yl)ethylpiperazine
• CAS No: 1782036-30-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5969699
• PubChem ID: 84081186
• Update Time: 2025-05-20

1-2-(3-methyloxetan-3-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methyloxetan-3-yl)ethylpiperazine
• EN300-1814354
• 1782036-30-9
• 1-[2-(3-methyloxetan-3-yl)ethyl]piperazine

• Inchi： 1S/C10H20N2O/c1-10(8-13-9-10)2-5-12-6-3-11-4-7-12/h11H,2-9H2,1H3
• InChI Key： HMGKTIUGLYCQHX-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)CCN1CCNCC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-2-(3-methyloxetan-3-yl)ethylpiperazine

Recent Advances in the Study of 1782036-30-9 and 1-2-(3-methyloxetan-3-yl)ethylpiperazine in Chemical Biology and Pharmaceutical Research

The compound 1782036-30-9, along with its derivative 1-2-(3-methyloxetan-3-yl)ethylpiperazine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic benefits.

Recent studies have demonstrated that 1-2-(3-methyloxetan-3-yl)ethylpiperazine exhibits promising pharmacokinetic properties, including good bioavailability and blood-brain barrier penetration. These characteristics make it an attractive candidate for CNS-targeted drug development. Researchers have synthesized and evaluated a series of analogs based on this scaffold, with some showing potent activity against specific neurotransmitter receptors. For instance, one study reported that certain derivatives of 1-2-(3-methyloxetan-3-yl)ethylpiperazine displayed high affinity for serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders.

The compound 1782036-30-9 has been identified as a key intermediate in the synthesis of these bioactive molecules. Its unique chemical structure, featuring a combination of heterocyclic and oxetane moieties, contributes to the stability and reactivity of the final products. Recent synthetic methodologies have focused on optimizing the production of 1782036-30-9 to improve yield and purity, which are critical for large-scale pharmaceutical applications. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis have been employed to achieve these goals.

In addition to their CNS applications, 1-2-(3-methyloxetan-3-yl)ethylpiperazine and its derivatives have shown potential in antimicrobial research. Preliminary in vitro studies indicate that some analogs exhibit inhibitory effects against bacterial and fungal pathogens, including drug-resistant strains. These findings open new avenues for the development of next-generation antibiotics, particularly in the face of rising antimicrobial resistance. Further mechanistic studies are underway to elucidate the precise mode of action of these compounds against microbial targets.

The safety profile of these compounds has also been a focus of recent research. Toxicological studies in animal models have provided valuable insights into the potential side effects and therapeutic windows of 1-2-(3-methyloxetan-3-yl)ethylpiperazine derivatives. While most compounds in this class have demonstrated acceptable safety margins, structure-activity relationship (SAR) studies continue to refine the molecular designs to minimize off-target effects and enhance selectivity.

Looking ahead, the integration of computational chemistry and artificial intelligence in the study of 1782036-30-9 and its derivatives is expected to accelerate drug discovery efforts. Virtual screening and molecular docking studies are being used to predict the interactions of these compounds with various biological targets, guiding the design of more potent and selective analogs. Collaborative efforts between academic institutions and pharmaceutical companies are further driving the translation of these research findings into clinical applications.

In conclusion, the ongoing research on 1782036-30-9 and 1-2-(3-methyloxetan-3-yl)ethylpiperazine highlights their significant potential in pharmaceutical development. From CNS disorders to infectious diseases, these compounds offer versatile scaffolds for the creation of novel therapeutics. As synthetic methodologies advance and our understanding of their biological mechanisms deepens, these molecules are poised to play a crucial role in addressing unmet medical needs.